Xenon-132Xe

• IUPAC Name: xenon-132
• InChI: InChI=1S/Xe/i1+1
• InChI Key: FHNFHKCVQCLJFQ-OUBTZVSYSA-N
• Canonical SMILES: [Xe]
• Isomeric SMILES: [132Xe]
• Molecular Formula: Xe
• DSSTOX Substance ID: DTXSID50745712
• Molecular Weight: 131.90415508 g/mol
• CAS RN: 14155-79-4

Description

Xenon-132Xe is a stable isotope of Xenon. It has a molecular weight of 131.90. It is a gas at room temperature.

Synthesis Analysis

Xenon-132Xe is produced by fractional distillation of air. .

Molecular Structure Analysis

The empirical formula of Xenon-132Xe is 132Xe. It has a mass number (A) of 132, which is the number of nucleons, an atomic number (Z) of 54, which is the number of protons, and 78 neutrons.

Chemical Reactions Analysis

Xenon-132Xe can undergo reactions when exposed to neutrons near 14 MeV energy. These reactions include (n,n′), (n,α), (n,2n), (n,p), (n,d*), and (n,t).

Physical And Chemical Properties Analysis

Xenon-132Xe is a gas with a boiling point of -107.1 °C. It has a molecular weight of 131.90.

Scientific Research Applications

• Anesthetic Potency and Quantum Mechanics : Xenon isotopes, including ^132Xe, exhibit varying anesthetic potencies due to quantum properties like nuclear spin. ^132Xe, which does not have nuclear spin, shows a different anesthetic potency compared to isotopes with nuclear spin. This suggests that quantum mechanisms might play a role in consciousness and the effects of xenon as an anesthetic (Li et al., 2018).

• Astrochemistry and Geology : ^132Xe is used in the study of xenon isotopic composition in various geological and extraterrestrial materials. It helps in understanding the xenon component trapped in meteorites, lunar fines, and planetary atmospheres (Swindle, Caffee, & Hohenberg, 1986).

• Physical Chemistry : Research involving ^132Xe explores its interaction with water molecules, providing insight into electronic structure and dynamics of molecular complexes. This helps in understanding how xenon's electron distribution and intermolecular interactions are affected by solvation with water molecules (Wen & Jäger, 2007).

• Nuclear Magnetic Resonance (NMR) Spectroscopy : ^132Xe plays a role in NMR spectroscopy, used for studying xenon in confined spaces like clathrates, intercalates, and zeolites. This has applications in understanding xenon's interaction with various materials and its behavior in different environments (Dybowski, Bansal, & Duncan, 1991).

• Nuclear Physics and Cosmochemistry : Studies of ^132Xe contribute to understanding the temperature of the sun during specific stages like the deuterium-burning stage, by analyzing xenon isotope anomalies (Kuroda, Sigg, Sherrill, & Beck, 1975).

• Archaeometry and Radioactive Decay : Research involving ^132Xe in barite from ancient formations helps in investigating radioactive decay processes and understanding the geological history of Earth (Pujol, Marty, Burnard, & Philippot, 2009).

Mechanism of Action

Xenon-132Xe is used for the diagnostic evaluation of pulmonary function and imaging, as well as assessment of cerebral blood flow. In concentrations used for diagnostic purposes, it is physiologically inactive. Xenon is thought to exert anaesthetic action by potent non-competitive inhibition of NMDA receptors, with little effect on GABA A receptors or non-NMDA glutamatergic receptors.

Safety and Hazards

Xenon-132Xe is a gas under pressure and may explode if heated. It may be harmful if inhaled, may cause respiratory tract irritation, may be harmful if absorbed through the skin, causes skin irritation, causes eye irritation, and may be harmful if swallowed.

Future Directions

There is ongoing research into the use of Xenon-132Xe in the field of anaesthesia. Future work will need to expand to include natural abundance xenon as target materials and the activation rates of other xenon radioisotopes under various conditions.